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Compound of Interest

Compound Name: Proguanil-d4

Cat. No.: B12393422 Get Quote

Proguanil-d4: A Technical Guide for Researchers
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Proguanil-d4, a deuterated analog of the

antimalarial drug Proguanil. It is intended for researchers, scientists, and professionals in drug

development who require a reliable internal standard for pharmacokinetic and metabolic

studies. This document outlines suppliers, certificate of analysis data, and relevant

experimental protocols.

Proguanil-d4 Suppliers
Proguanil-d4 is available from various chemical suppliers that specialize in stable isotope-

labeled compounds for research purposes. When selecting a supplier, it is crucial to consider

the purity of the compound, the availability of a comprehensive certificate of analysis, and the

supplier's reputation for quality and reliability.

Table 1: Prominent Suppliers of Proguanil-d4
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Supplier Website Notes

MedChemExpress --INVALID-LINK--

Provides detailed product

information, including physical

and chemical properties.

Alfa Chemistry --INVALID-LINK--
Lists Proguanil-d4 among its

isotope-labeled compounds.[1]

Cayman Chemical --INVALID-LINK--

Offers Proguanil and its active

metabolite, which may be

relevant for comparative

studies.[2][3]

Certificate of Analysis: Key Data Points
A Certificate of Analysis (CofA) is a critical document that provides detailed information about

the quality and purity of a chemical compound. For Proguanil-d4, the CofA should include the

following key data, which has been compiled from various sources.

Table 2: Typical Certificate of Analysis Data for Proguanil-d4
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Parameter Specification Source

Chemical Name Proguanil-d4 hydrochloride [4]

CAS Number 1189671-34-8 [4]

Unlabeled CAS 637-32-1 [4]

Molecular Formula C11H13D4Cl2N5 [4]

Molecular Weight 294.22 [4]

Purity ≥98% [2]

Appearance A solid [2]

Solubility

Soluble in organic solvents

such as ethanol, DMSO, and

dimethyl formamide.[2]

[2]

Storage
Store at -20°C for long-term

stability.[2]
[2]

Application

Used as an internal standard

for quantitative analysis by

NMR, GC-MS, or LC-MS.[4]

[4]

Metabolic Pathway and Mechanism of Action
Proguanil is a prodrug that undergoes metabolic activation to its active form, cycloguanil.[3][4]

This conversion is primarily mediated by cytochrome P450 enzymes in the liver.[3] Cycloguanil

then acts as a dihydrofolate reductase (DHFR) inhibitor, disrupting the folate pathway in the

malaria parasite and thereby inhibiting its growth and replication.[4]
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Caption: Metabolic activation of Proguanil to Cycloguanil and its mechanism of action.

Experimental Protocols
The use of Proguanil-d4 as an internal standard is crucial for the accurate quantification of

Proguanil and its metabolites in biological matrices. Below are generalized experimental

protocols for sample preparation and analysis.

Sample Preparation: Solid-Phase Extraction (SPE)
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Solid-phase extraction is a common technique for the cleanup and concentration of analytes

from complex matrices like plasma, blood, and urine.[5]

SPE Workflow

1. Condition SPE Cartridge 2. Load Biological Sample
(spiked with Proguanil-d4)

3. Wash Cartridge
(to remove interferences)

4. Elute Analyte
(Proguanil and Proguanil-d4) 5. Evaporate and Reconstitute

Click to download full resolution via product page

Caption: General workflow for solid-phase extraction of Proguanil.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)
HPLC is a widely used analytical technique for the separation, identification, and quantification

of Proguanil and its metabolites.[5]

Table 3: Typical HPLC Parameters for Proguanil Analysis

Parameter Description

Column
Reversed-phase C18 or cyanopropyl stationary

phases.[5]

Mobile Phase
Isocratic elution with a mixture of acetonitrile

and a phosphate buffer (e.g., 0.1 M, pH 2.6).[5]

Flow Rate Typically 1.0 mL/min.[5]

Detection

UV detection at a specific wavelength (e.g., 259

nm) or mass spectrometry (LC-MS) for higher

sensitivity and specificity.[2]

Internal Standard Proguanil-d4

Synthesis of Proguanil
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While this guide focuses on Proguanil-d4, understanding the synthesis of the parent

compound, Proguanil, can be insightful. The synthesis of Proguanil hydrochloride typically

involves the condensation of isopropyldicyandiamide with 4-chloroaniline.[6] The impurities that

can arise during this process include 1-cyano-3-(1-methylethyl)guanidine, 1,5-bis(4-

chlorophenyl)biguanide, and 1,5-bis(1-methylethyl)biguanide.[7][8][9]

Proguanil Synthesis
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Caption: Simplified synthetic pathway for Proguanil.

This technical guide provides a foundational understanding of Proguanil-d4 for research and

development purposes. For specific applications, it is essential to consult the detailed

documentation provided by the supplier and relevant scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

